Cas no 88841-41-2 (Hetisan-2-one, 11-(benzoyloxy)-13,15-dihydroxy-, (11α,13R,15β)- (9CI))

• Product Name: Hetisan-2-one, 11-(benzoyloxy)-13,15-dihydroxy-, (11α,13R,15β)- (9CI)
• CAS No: 88841-41-2
• MF: C₂₇H₂₉NO₅
• MW: 447.522867918015
• CID: 730965
• Update Time: 2024-03-01

Hetisan-2-one, 11-(benzoyloxy)-13,15-dihydroxy-, (11α,13R,15β)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hetisan-2-one,11-(benzoyloxy)-13,15-dihydroxy-, (11a,13R,15b)- (9CI)
• Cardiopetamine
• CID 101933335
• Hetisan-2-one, 11-(benzoyloxy)-13,15-dihydroxy-, (11α,13R,15β)- (9CI)

• Inchi： 1S/C27H29NO5/c1-12-16-18(30)17-22-27-9-14(29)8-25(2)11-28(22)15(20(25)27)10-26(17,23(12)31)21(27)19(16)33-24(32)13-6-4-3-5-7-13/h3-7,15-23,30-31H,1,8-11H2,2H3/t15-,16-,17+,18-,19+,20+,21+,22+,23+,25-,26+,27-/m0/s1
• InChI Key： JLPNEAKFLNGJNM-HVBPDPATSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@@H]1[C@H]2C(=C)[C@H]([C@@]34C[C@H]5[C@@H]6[C@@]7(C)CC(C[C@]6([C@@H]31)[C@@H]([C@H]4[C@H]2O)N5C7)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 1000
• Topological Polar Surface Area: 87.1
• XLogP3: 0.409

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 13.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hetisine-type diterpenoid alkaloids